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Abstract

Goshuyuamide I, a unique seco-indoloquinazoline alkaloid, has been identified as a
constituent of the traditional Chinese medicinal plant Evodia rutaecarpa. This document
provides a comprehensive overview of the discovery, origin, and known biological activities of
Goshuyuamide I. Detailed experimental protocols for its isolation and characterization are
presented, along with a summary of its quantitative biological data. Furthermore, this guide
includes visual representations of its isolation workflow and its relationship to other alkaloids
from the same source, designed to facilitate further research and drug development efforts.

Discovery and Origin

Goshuyuamide | was first reported as a novel natural product isolated from the unripe fruits of
Evodia rutaecarpa (Juss.) Benth., a plant belonging to the Rutaceae family. In some literature,
it is also referred to as Wuchuyuamide |, named after "Wu-Chu-Yu," the Chinese name for the
plant. The discovery of Goshuyuamide I, along with its structural analogue Goshuyuamide II,
was significant as they were identified as seco variants of the well-known alkaloid rutaecarpine,
featuring an unusual oxindole moiety that is unique among the metabolites of Evodia.[1]

The natural source of Goshuyuamide I, Evodia rutaecarpa, has a long history of use in
traditional Chinese medicine for treating a variety of ailments, including headaches, abdominal
pain, and gastrointestinal disorders.[2][3][4] The plant is rich in a diverse array of bioactive
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compounds, primarily alkaloids and limonoids.[2][4] Goshuyuamide I is one of numerous
alkaloids isolated from this plant, which also include evodiamine, rutaecarpine, and
dehydroevodiamine.[2][3][5]

Chemical Structure

The structure of Goshuyuamide | was elucidated through extensive spectroscopic analysis,
including high-resolution electron impact mass spectrometry (HREIMS) and nuclear magnetic
resonance (NMR) spectroscopy.[6] Its molecular formula has been determined to be
C19H19N30.[7]

Experimental Protocols
Isolation of Goshuyuamide |

The following protocol is based on the methodology described for the isolation of
Goshuyuamide | (Wuchuyuamide 1) from the unripe fruits of Evodia rutaecarpa.[6]

3.1.1 Extraction

Air-dry the unripe fruits of Evodia rutaecarpa and grind them into a coarse powder.

Extract the powdered plant material (e.g., 5 kg) with 95% ethanol (e.g., 30 L) at room
temperature.

Filter the extract and concentrate it under reduced pressure using a rotary evaporator to
yield a crude ethanol extract.

3.1.2 Partitioning

Partition the crude extract between methanol-water and n-hexane.

Separate the layers and evaporate the n-hexane fraction to obtain the n-hexane extract.

Partition the aqueous methanol layer with chloroform.

Evaporate the chloroform to yield the chloroform extract.
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Further partition the remaining aqueous layer with ethyl acetate and evaporate the solvent to
get the ethyl acetate extract.

3.1.3 Chromatographic Separation

e Subject the chloroform extract, which demonstrates biological activity, to repeated silica gel
column chromatography.

e Elute the column with a gradient of solvents of increasing polarity.

e Monitor the fractions by thin-layer chromatography (TLC).

o Combine fractions containing the compound of interest and purify further by recrystallization
or additional chromatographic steps to yield pure Goshuyuamide 1.
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Isolation workflow for Goshuyuamide |I.
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Biological Activity
Larvicidal Activity

Goshuyuamide | has demonstrated significant larvicidal activity against the early fourth instar
larvae of Aedes albopictus, the Asian tiger mosquito.[6] This activity suggests its potential as a
natural insecticide.

Potential Anti-Inflammatory Activity

While direct anti-inflammatory studies on Goshuyuamide | are not extensively reported, its
close structural analogue, Goshuyuamide Il, has been shown to be an inhibitor of 5-
lipoxygenase (5-LOX). The 5-LOX pathway is a key target in inflammation as it is responsible
for the biosynthesis of leukotrienes, which are potent inflammatory mediators. The inhibitory
action of Goshuyuamide Il on 5-LOX provides a rationale for the anti-inflammatory use of
Evodia rutaecarpa extracts and suggests that Goshuyuamide | may possess similar
properties.

Arachidonic Acid Goshuyuamide |l
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Inhibition of the 5-Lipoxygenase pathway by Goshuyuamide II.

Quantitative Data

The following table summarizes the available quantitative biological data for Goshuyuamide I.

Target

Biological ) Result
Compound . Assay Organism/C Reference
Activity . (LCso)
ell Line
] Aedes
) Mosquito )
Goshuyuamid o o albopictus
Larvicidal Larvicidal 12.51 pg/mL [6]
el (early fourth
Assay

instar larvae)

Conclusion

Goshuyuamide | is a noteworthy alkaloid originating from Evodia rutaecarpa with a unique
chemical structure. Its discovery has contributed to the understanding of the diverse
phytochemistry of this medicinally important plant. The demonstrated larvicidal activity of
Goshuyuamide | opens avenues for the development of natural insecticides. Furthermore, the
anti-inflammatory potential, inferred from the activity of its close analogue Goshuyuamide I,
warrants further investigation into its specific molecular targets and mechanisms of action. The
detailed protocols and data presented in this guide aim to serve as a valuable resource for
researchers in natural product chemistry, pharmacology, and drug discovery to further explore
the therapeutic potential of Goshuyuamide I.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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